4-(3-bromo-4-methylphenyl)-1-methyl-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione

• IUPAC Name: 2-(3-bromo-4-methylphenyl)-7-methyl-4,7a-dihydro-3aH-4,7-epoxyisoindole-1,3-dione
• InChI: InChI=1S/C16H14BrNO3/c1-8-3-4-9(7-10(8)17)18-14(19)12-11-5-6-16(2,21-11)13(12)15(18)20/h3-7,11-13H,1-2H3
• InChI Key: HPKRRHAKRSMEKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=O)C3C4C=CC(C3C2=O)(O4)C)Br
• Molecular Formula: C16H14BrNO3
• Molecular Weight: 348.19 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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